Cas no 62403-99-0 (2-Thiophenecarboxylic acid, 4-methyl-5-(4-nitrophenyl)-, ethyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 4-methyl-5-(4-nitrophenyl)-, ethyl ester
• CAS No: 62403-99-0
• MF: C₁₄H₁₃NO₄S
• MW: 291.32232260704
• CID: 445953
• PubChem ID: 821999
• Update Time: 2025-04-19

2-Thiophenecarboxylic acid, 4-methyl-5-(4-nitrophenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 4-methyl-5-(4-nitrophenyl)-, ethyl ester
• ethyl 4-methyl-5-(4-nitrophenyl)thiophene-2-carboxylate
• 62403-99-0
• DTXSID00356352

• Inchi： 1S/C14H13NO4S/c1-3-19-14(16)12-8-9(2)13(20-12)10-4-6-11(7-5-10)15(17)18/h4-8H,3H2,1-2H3
• InChI Key： NVSBHFKEEJQVFC-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=CC(C)=C1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 291.05659
• Monoisotopic Mass: 291.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 69.44